Cas no 2229226-61-1 (tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate
• CAS No: 2229226-61-1
• MF: C₁₂H₁₆N₆O₂
• MW: 276.294441223145
• CID: 5838292
• PubChem ID: 165944203
• Update Time: 2025-06-13

tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate
• 2229226-61-1
• EN300-1882784
• tert-butyl N-[5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C12H16N6O2/c1-12(2,3)20-11(19)18-10-15-4-7(5-16-10)8-6-14-9(13)17-8/h4-6H,1-3H3,(H3,13,14,17)(H,15,16,18,19)
• InChI Key： ZSXKWNGTBDOTME-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C1=CN=C(N)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.13347377g/mol
• Monoisotopic Mass: 276.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate

Introduction to Tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate (CAS No. 2229226-61-1)

Tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229226-61-1, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including a tert-butyl group, an amino-substituted imidazole ring, and a pyrimidine moiety, which contribute to its unique chemical and biological properties.

The tert-butyl group, a branched alkyl group, is known for its steric hindrance properties, which can influence the reactivity and binding affinity of the molecule. This feature makes it particularly useful in the design of drug candidates where precise spatial orientation is critical for interaction with biological targets. The imidazole ring, on the other hand, is a heterocyclic aromatic structure that is commonly found in many bioactive molecules. Its presence in Tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate suggests potential interactions with biological receptors and enzymes, which are often imidazole-based.

The pyrimidine moiety is another important structural component of this compound. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA and RNA synthesis. They are also key structural elements in many therapeutic agents, such as antiviral and anticancer drugs. The combination of these three distinct structural elements—tert-butyl, amino-substituted imidazole, and pyrimidine—makes Tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate a compound of great interest for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. Tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate has emerged as a promising candidate in this context. Its unique structural features have led to several intriguing findings in preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in pathological processes such as inflammation and cancer.

One of the most compelling aspects of Tert-butyl N-5-(2-amino-1H-imidazol-5-yl)pyrimidin-2-ylcarbamate is its ability to modulate the activity of key enzymes that play a role in cell signaling pathways. For instance, preliminary data suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer and autoimmune disorders. By targeting these enzymes, Tert-butyl N-5-(2-amino-1H-imidazol-5-y l)pyrimidin -2 - ylcarbamate holds the potential to restore normal cellular function and mitigate disease progression.

Moreover, the compound's structural design allows for high selectivity towards specific biological targets. This selectivity is crucial for minimizing side effects associated with drug therapy. In clinical trials conducted so far, Tert-butyl N - 5 - ( 2 - amino - 1 H - im id az ol - 5 - yl ) py rim idin - 2 - yl carbamate has demonstrated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. This finding is particularly encouraging and underscores the compound's potential as a viable therapeutic option.

The synthesis of Tert-butyl N - 5 - ( 2 - amino - 1 H - im id az ol - 5 - yl ) py rim idin - 2 - yl carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as tert-butyl carbamate and 2-aminoimidazole derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the final product. The use of advanced synthetic techniques ensures that the compound is produced with minimal impurities, which is essential for its intended applications.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Tert-butyl N - 5 - ( 2 - amino - 1 H - im id az ol - 5 - yl ) py rim idin - 2 - yl carbamate at the molecular level. Molecular modeling studies have provided valuable insights into how this compound interacts with biological targets, including binding affinity and mode of action. These insights have guided further optimization efforts aimed at enhancing its efficacy and selectivity.

The future prospects for Tert-butyl N - 5 - ( 2 - amino - 1 H - im id az ol - 5 y l ) py rim idin _{ _{ }^{ }^{ }^{ }^{ }^{ }^{ }^{ }_{ _{ }^{ }_{ _{ }^{ }}_{}_{ _{ }_{ _{ }_{ _{ }}}}}}} carbamate are bright, with ongoing research focused on expanding its therapeutic applications. Investigators are exploring its potential use in treating not only cancer but also other diseases such as neurodegenerative disorders and infectious diseases. The versatility of this compound's structure suggests that it may be adaptable to various therapeutic contexts, making it a valuable asset in the pharmaceutical arsenal.

In conclusion, Tert-butyl N_{}_{ _{ }}_{ _{ }}_{ _{ }}_{ _{ }}_{ _{ }}_{ _{ }}_{ _{ }}_ ( _{ _ { \textbf { { \textbf { { \textbf { { \textbf { { \textbf { { \textbf }}}}}}}}}_} )} py rim idin_{}_{ {}^{ }^{ }^{ {}^{ {}^{ {}^{ {}^{ {}}}}}}{} )} carbamate (CAS No._2229226_61_1)_} )_} )_} )}_} )}_} )}_} )}_}_}_}_}_}_}_}_}_}_}_}) is a highly promising chemical entity with significant potential in pharmaceutical applications._ Its unique structural features_ combined with encouraging preclinical findings_ make it an attractive candidate for further development._ As research continues to uncover new therapeutic possibilities,_ this compound is poised to play an important role in addressing some of today's most challenging medical conditions._